Cas no 32806-62-5 (2-Propylglutaric Acid)

• Product Name: 2-Propylglutaric Acid
• CAS No: 32806-62-5
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 306001
• Update Time: 2025-06-13

2-Propylglutaric Acid Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,2-propyl-
• 2-Propylglutaric Acid
• 2-Propylglutaric Aci
• 2-propylpentanedioic acid
• 2-PGA
• 2-propyl-glutaric acid
• 2-Propyl-glutarsaeure
• 2-Propyl-pentanedioic Acid
• n-Propylglutaric acid
• Pentanedioic acid,2-propyl

• Inchi： 1S/C8H14O4/c1-2-3-6(8(11)12)4-5-7(9)10/h6H,2-5H2,1H3,(H,9,10)(H,11,12)
• InChI Key： IFNXFIJXYVEYLF-UHFFFAOYSA-N
• SMILES： OC(C(CCC(=O)O)CCC)=O

Computed Properties

• Exact Mass: 174.08900

Experimental Properties

• Melting Point: 61-63°C
• PSA: 74.60000
• LogP: 1.35210

Additional information on 2-Propylglutaric Acid

Introduction to 2-Propylglutaric Acid (CAS No. 32806-62-5)

2-Propylglutaric Acid, with the chemical formula C₇H₁₂O₄, is a significant organic compound widely recognized for its applications in pharmaceutical research, chemical synthesis, and industrial processes. Its unique structural properties, characterized by a propyl side chain attached to a glutaric acid backbone, make it a valuable intermediate in the development of various biochemical and medicinal agents. This introduction delves into the compound's chemical properties, synthesis methods, and recent advancements in its application within the pharmaceutical and chemical industries.

The molecular structure of 2-Propylglutaric Acid consists of a five-carbon ketone group (ketoglutaric acid derivative) with an additional propyl group at the second carbon position. This configuration imparts distinct reactivity and solubility characteristics, making it particularly useful in organic synthesis. The compound exhibits moderate solubility in water and common organic solvents, which facilitates its use in diverse chemical reactions and formulations.

In recent years, 2-Propylglutaric Acid has garnered attention in the field of drug discovery due to its potential role as a precursor in the synthesis of bioactive molecules. Its structural motif is reminiscent of naturally occurring dicarboxylic acids, which are known to participate in various metabolic pathways. Researchers have explored its utility in developing novel therapeutic agents targeting metabolic disorders and inflammatory conditions. For instance, studies have suggested that derivatives of 2-Propylglutaric Acid may influence key enzymatic pathways involved in energy metabolism and lipid biosynthesis.

The synthesis of 2-Propylglutaric Acid typically involves catalytic hydrogenation or oxidation of propyl-substituted precursors such as 2-methylbutyric acid or diethyl 2-propylmalonate. Advanced synthetic methodologies, including asymmetric hydrogenation and enantioselective catalysis, have been employed to enhance yield and purity. These techniques are particularly crucial in pharmaceutical applications where enantiomeric purity is essential for biological activity. Recent breakthroughs in flow chemistry have also enabled more efficient and scalable production processes for 2-Propylglutaric Acid, reducing reaction times and minimizing waste.

One of the most compelling applications of 2-Propylglutaric Acid is in the development of chiral auxiliaries and ligands for asymmetric synthesis. Its rigid framework provides a stable scaffold for designing molecules that can induce high enantioselectivity in catalytic reactions. This has opened new avenues for producing enantiomerically pure drugs with improved pharmacological profiles. Additionally, 2-Propylglutaric Acid has been investigated as a building block for polymer materials, where its ability to form hydrogen bonds contributes to enhanced material properties such as flexibility and thermal stability.

The pharmaceutical industry has been particularly interested in exploring 2-Propylglutaric Acid as a potential therapeutic agent or adjuvant. Preclinical studies have demonstrated its efficacy in modulating certain biochemical pathways associated with neurodegenerative diseases. The compound's ability to interact with specific enzymes and receptors suggests that it may serve as a lead compound for further drug development. Furthermore, its role as an intermediate in synthesizing complex molecules has made it indispensable in high-throughput screening programs aimed at identifying novel therapeutic candidates.

Industrial applications of 2-Propylglutaric Acid extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its derivatives have been used as intermediates in producing plant growth regulators and biodegradable surfactants. The growing emphasis on sustainable chemistry has spurred research into eco-friendly synthetic routes for 2-Propylglutaric Acid, including biocatalytic methods that utilize enzymes to achieve high selectivity under mild conditions.

Recent advancements in analytical techniques have also enhanced our understanding of 2-Propylglutaric Acid's behavior under various conditions. High-resolution NMR spectroscopy, mass spectrometry, and X-ray crystallography have provided detailed insights into its molecular structure and interactions with other compounds. These tools are critical for optimizing synthetic routes and characterizing novel derivatives with enhanced biological activity.

In conclusion, 2-Propylglutaric Acid (CAS No. 32806-62-5) is a versatile compound with significant implications across multiple sectors of chemistry and biology. Its unique structural features make it an invaluable intermediate for drug discovery, material science, and industrial applications. As research continues to uncover new uses for this compound, its importance is likely to grow further, driving innovation in both academic and industrial settings.